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Get Quote

Spiro-NPB Enhancement FAQs

Q1: How does Spiro-NPB performance compare to standard NPB? Spiro-annulation significantly

improves key properties over NPB. The table below summarizes quantitative comparisons from device

studies.

Property NPB Spiro-NPB
HTM 1B
(Advanced
Spiro-type)

Measurement
Context

Glass Transition
Temp. (Tg)

95°C [1] "Dramatically
enhanced" [1]

180°C [2] [3] DSC, under N₂

Device Lifetime
(LT50)

Baseline 57% longer [1] Information
missing

Phosphorescent
OLEDs

Current Efficiency Baseline 84.5 cd/A [1] 16.16 cd/A [2] [3] Red
phosphorescent

OLEDs

External Quantum
Efficiency (EQE)

Information

missing

Information

missing

13.64% [2] [3] Red

phosphorescent
OLEDs

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-interest
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.mdpi.com/1420-3049/22/3/464
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://www.sciencedirect.com/science/article/abs/pii/S0143720814000801
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.mdpi.com/1420-3049/22/3/464
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.mdpi.com/1420-3049/22/3/464
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property NPB Spiro-NPB
HTM 1B
(Advanced
Spiro-type)

Measurement
Context

HOMO Level -5.35 eV
(Reference) [1]

-5.35 eV [1] -5.54 eV [2] [3] Cyclic Voltammetry

Q2: What is the primary cause of device failure that Spiro-NPB addresses? The primary failure

mechanism is morphological instability of the hole transport layer. Standard NPB has a low glass transition

temperature (Tg), causing it to crystallize under thermal stress from device operation, even below its

measured Tg [1]. The rigid spiro structure in Spiro-NPB inhibits this crystallization, maintaining a stable

amorphous film and extending device lifetime [1] [2] [3].

Q3: Are there hole transport materials that outperform Spiro-NPB? Yes, research continues to advance

spiro-type materials. For example, HTM 1B, which features a modified spirobifluorene core, shows a higher

Tg of 180°C and superior efficiency in red phosphorescent OLEDs compared to Spiro-NPB [2] [3].

Incorporating a spirobifluorene structure is a recognized strategy to enhance thermal stability and

performance in charge transport materials [4].

Experimental Protocols for Characterization

Here are detailed methodologies for key experiments cited in the performance data.

Protocol 1: Measuring Thermal Stability via DSC/TGA

Objective: Determine glass transition temperature (Tg) and decomposition temperature (Td).
Method:

Sample Preparation: Use purified, solid powder of the HTM.
Differential Scanning Calorimetry (DSC):

Equipment: TA DSC 2010 unit or equivalent [1].
Procedure: Seal sample in a aluminum pan. Run a heat-cool-heat cycle from 50°C to

300°C at a rate of 10°C per minute under a constant nitrogen purge. Analyze the second
heating cycle to identify the Tg [2] [3].

Thermogravimetric Analysis (TGA):
Procedure: Load sample and heat from room temperature to 800°C at 10°C/min under

nitrogen. The decomposition temperature (Td) is typically reported as the temperature at
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5% weight reduction [2] [3].

Protocol 2: Electrochemical Analysis for HOMO/LUMO Levels

Objective: Determine HOMO and LUMO energy levels via cyclic voltammetry (CV).
Method:

Setup: Use a standard three-electrode system with a glassy carbon working electrode, a
platinum-wire counter electrode, and an Ag/Ag+ reference electrode.

Solution: Dissolve the HTM in anhydrous dichloromethane (DCM) with 0.1 M
tetrabutylammonium hexafluorophosphate (Bu₄NPF₆) as the supporting electrolyte.

Measurement: Scan the potential relative to the ferrocene/ferrocenium (Fc/Fc+) redox couple.
The HOMO level is calculated using the equation: EHOMO = - [4.8 + (E_ox,onset -

E_Fc/Fc+)] eV [2] [3].
LUMO Calculation: The LUMO level is often estimated by subtracting the optical bandgap

(from UV-Vis absorption onset) from the HOMO level.

Troubleshooting Guide: A Systematic Workflow

The following diagram outlines a logical process for diagnosing and addressing common issues with hole

transport materials.
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Start: Poor Device
Performance or Failure

Check Thermal Stability
(DSC/TGA Data)

Low Tg or Td?
Morphological degradation likely.

Verify Film Morphology
(AFM, SEM)

 Yes

Confirm Energy Level Alignment
(Cyclic Voltammetry)

 No

Strategy: Enhance Morphological Stability Strategy: Optimize HOMO/LUMO Alignment

Adopt spiro-structured HTMs
(Spiro-NPB, HTM 1B)

Modify molecular structure:
- Introduce rigid, non-planar cores

- Use electron-donating groups

Click to download full resolution via product page

Acting on the Diagnosis:

If morphological instability is confirmed: The recommended strategy is to adopt spiro-structured
HTMs like Spiro-NPB or its advanced derivatives (e.g., HTM 1B). The rigid 3D structure of the spiro-
core prevents close molecular packing, leading to higher Tg and stable amorphous films [1] [2] [3].

If energy level misalignment is the issue: The solution involves molecular engineering. To raise
the HOMO level for better hole injection, introduce strong electron-donating groups like arylamines

or carbazoles. The spiro core itself is a versatile platform for such modifications to fine-tune frontier
molecular orbitals [2] [3] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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